Cas no 2104239-15-6 (methyl 3-amino-2-(6-methoxypyridin-2-yl)propanoate)

• Product Name: methyl 3-amino-2-(6-methoxypyridin-2-yl)propanoate
• CAS No: 2104239-15-6
• MF: C₁₀H₁₄N₂O₃
• MW: 210.229762554169
• CID: 6220947
• PubChem ID: 165828116
• Update Time: 2025-05-19

methyl 3-amino-2-(6-methoxypyridin-2-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-amino-2-(6-methoxypyridin-2-yl)propanoate
• EN300-1811236
• 2104239-15-6

• Inchi： 1S/C10H14N2O3/c1-14-9-5-3-4-8(12-9)7(6-11)10(13)15-2/h3-5,7H,6,11H2,1-2H3
• InChI Key： ICZZFOJWSXXSKB-UHFFFAOYSA-N
• SMILES： O(C)C(C(C1C=CC=C(N=1)OC)CN)=O

Computed Properties

• Exact Mass: 210.10044231g/mol
• Monoisotopic Mass: 210.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 74.4Ų

Additional information on methyl 3-amino-2-(6-methoxypyridin-2-yl)propanoate

Introduction to Methyl 3-amino-2-(6-methoxypyridin-2-yl)propanoate (CAS No. 2104239-15-6)

Methyl 3-amino-2-(6-methoxypyridin-2-yl)propanoate, identified by its CAS number 2104239-15-6, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable candidate for further investigation and potential applications in drug development.

The molecular structure of methyl 3-amino-2-(6-methoxypyridin-2-yl)propanoate consists of a propanoate ester moiety linked to an amino group, with a pyridine ring substituted at the 6-position with a methoxy group. This unique arrangement of functional groups contributes to its distinct chemical properties and biological interactions. The presence of both polar and non-polar regions in its structure allows it to interact with various biological targets, which is a crucial factor in its potential role as a pharmacological agent.

In recent years, there has been a growing interest in heterocyclic compounds, particularly those containing pyridine derivatives, due to their wide range of biological activities. Pyridine-based molecules have been extensively studied for their roles in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. The compound methyl 3-amino-2-(6-methoxypyridin-2-yl)propanoate is no exception and has been the subject of several research studies aimed at elucidating its pharmacological properties.

One of the most compelling aspects of methyl 3-amino-2-(6-methoxypyridin-2-yl)propanoate is its potential as a scaffold for the development of novel drugs. The combination of the amino group, ester moiety, and pyridine ring provides multiple sites for chemical modification, allowing researchers to fine-tune its biological activity. This flexibility makes it an attractive candidate for structure-activity relationship (SAR) studies, which are essential for optimizing drug candidates.

Recent studies have demonstrated that derivatives of pyridine-containing compounds can exhibit significant therapeutic effects. For instance, certain pyridine-based molecules have shown promise in inhibiting kinases and other enzymes involved in cancer progression. The compound methyl 3-amino-2-(6-methoxypyridin-2-yl)propanoate shares structural similarities with some of these compounds, suggesting that it may also possess similar inhibitory properties. Further research is needed to confirm these hypotheses and explore its full potential.

The synthesis of methyl 3-amino-2-(6-methoxypyridin-2-yl)propanoate presents an interesting challenge due to the complexity of its molecular structure. However, advancements in synthetic chemistry have made it possible to produce this compound with high purity and yield. Modern techniques such as palladium-catalyzed cross-coupling reactions and enzymatic resolutions have been employed to streamline the synthesis process. These methods not only improve efficiency but also enhance the scalability of production, which is crucial for industrial applications.

In addition to its synthetic significance, methyl 3-amino-2-(6-methoxypyridin-2-yl)propanoate has potential applications in materials science and industrial chemistry. Its unique structural features make it a suitable candidate for use as an intermediate in the production of specialty chemicals and polymers. The compound's ability to undergo various chemical transformations opens up possibilities for creating novel materials with tailored properties.

The biological activity of methyl 3-amino-2-(6-methoxypyridin-2-yl)propanoate is another area of active investigation. Preliminary studies suggest that it may interact with specific proteins and enzymes, leading to therapeutic effects. However, more comprehensive research is required to fully understand its mechanism of action and identify potential side effects. Collaborative efforts between chemists, biologists, and pharmacologists are essential for unraveling the complex interactions between this compound and biological systems.

The development of new drugs is a multifaceted process that involves extensive testing and validation. The compound methyl 3-amino-2-(6-methoxypyridin-2-yl)propanoate represents an exciting opportunity for researchers to contribute to this process. Its unique structure and promising biological activity make it a compelling candidate for further study. As research continues, we can expect to see more insights into its potential applications and contributions to the field of pharmaceuticals.

In conclusion, methyl 3-amino-2-(6-methoxypyridin-2-yl)propanoate (CAS No. 2104239-15-6) is a versatile compound with significant potential in both academic research and industrial applications. Its structural features, synthetic accessibility, and biological activity make it a valuable asset for scientists working in chemical biology and drug development. As our understanding of this compound grows, so too will its role in advancing medical science and creating new therapeutic possibilities.